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Compound of Interest

Compound Name: 1-allyl-1H-pyrazol-4-amine
Cat. No.: B12119904
Get Quote
\ J

CAS Number: 1215905-54-6 Formula: CeHaNs Molecular Weight: 123.16 g/mol Synonyms: 1-
(2-Propenyl)-1H-pyrazol-4-amine; 4-Amino-1-allylpyrazole.

Part 1: Executive Summary & Chemical Identity

1-Allyl-1H-pyrazol-4-amine is a bifunctional heterocyclic building block utilized primarily in the
synthesis of kinase inhibitors and agrochemicals. Its structure features an electron-rich
pyrazole ring substituted with a nucleophilic primary amine at position 4 and an
electrophilic/polymerizable allyl group at position 1.

This dual functionality presents specific stability challenges—specifically oxidative degradation
of the amine and potential polymerization of the allyl group under radical-initiating conditions.
This guide prioritizes protocol stability and exposure mitigation.

Chemical Characterization Table
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Specification

Technical Note

Physical State

Low-melting solid or viscous oil

(Free Base)

Hygroscopic; often supplied as

HCI salt to improve stability.

Limited solubility in non-polar

Solubility DMSO, Methanol, DCM

alkanes (Hexanes).

The 4-amino group

] significantly increases electron

pKa (Calc) ~3.5 - 4.0 (Pyrazolium) ] ) ]

density, making the ring

susceptible to oxidation.

N ) ) - Critical: Must be stored under

Stability Air & Light Sensitive

inert atmosphere (Argon/Nz).

Part 2: Hazard Identification & Risk Assessment

(GHS)

While specific experimental toxicology data for this CAS is limited, the hazard profile is derived

from the parent 4-aminopyrazole and allyl-amine structural motifs. Treat this compound as a

high-potency irritant with potential alkylating properties.

GHS Classification (Reconstructed)

 Signal Word:WARNING

Critical Toxicology Insight

The allyl group introduces a metabolic risk factor. Allyl amines can be metabolized to acrolein-

Acute Toxicity (Oral): Category 4 (H302) — Harmful if swallowed.
Skin Corrosion/Irritation: Category 2 (H315) — Causes skin irritation.
Serious Eye Damage/Irritation: Category 2A (H319) — Causes serious eye irritation.

STOT - Single Exposure: Category 3 (H335) — May cause respiratory irritation.

like intermediates via amine oxidases, potentially leading to higher cellular toxicity than
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saturated analogs.

e Precaution: Avoid all inhalation of dust/vapors.[1][2] Use a dedicated fume hood.

Part 3: Handling, Storage, & Stability Protocols
Storage Architecture

e Temperature: Store at 2°C to 8°C.

o Atmosphere:Argon blanket is required. The primary amine is prone to forming N-oxides or
diazo-tars upon prolonged exposure to atmospheric oxygen.

o Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the compound is
in salt form (corrosion risk).

Experimental Handling

e Weighing: Perform all weighing operations inside a glovebox or a constant-flow fume hood.

e Solvent Selection: Avoid acetone or aldehydes unless reacting; the primary amine will rapidly
form imines (Schiff bases).

e Quenching: Residual allyl-pyrazole on glassware can be deactivated using a dilute bleach
solution (oxidative cleavage) followed by an acetone rinse.

Part 4: Emergency Response & Decision Logic

The following diagram outlines the immediate decision-making process for exposure incidents
involving 1-allyl-1H-pyrazol-4-amine.
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INCIDENT DETECTED

Identify Exposure Type

SKIN CONTACT EYE CONTACT INHALATION
(Splash/Dust) (Aerosol/Solid) (Vapor/Dust)
1. Drench with H20O (15 min) 1. Eye Wash Station (15 min) 1. Evacuate to Fresh Air
2. Remove Contaminated Clothing 2. Hold Eyelids Open 2. Oxygen if breathing difficult
3. Do NOT use solvents (Ethanol) 3. Consult Ophthalmologist 3. Monitor for Pulmonary Edema

SEEK MEDICAL ATTENTION

(Provide CAS: 1215905-54-6)

Click to download full resolution via product page
Figure 1: Emergency Response Decision Tree for 1-allyl-1H-pyrazol-4-amine exposure.

Part 5: Synthesis Integration & Waste Management

Researchers often synthesize this compound in situ or use it immediately. The synthesis
pathway involves handling highly reactive intermediates.

Synthesis Hazard Map

¢ Alkylation Step: Reaction of 4-nitropyrazole with Allyl Bromide (Lachrymator, Toxic).

o Control: Use a scrubber for HBr fumes.
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e Reduction Step: Reduction of the nitro group (e.g., Fe/HCI or Hz/Pd).

o Control: Hz gas is flammable; Pd/C is pyrophoric when dry. Filter Pd/C under wet
conditions (Celite pad).

Waste Disposal Protocol

e Aqueous Waste: Do not pour down the drain. The allyl group is toxic to aquatic life.[1] Collect
in "Basic Aqueous Waste" containers.

o Organic Waste: Segregate into "Halogen-Free Organic" (unless allyl bromide was used in
excess).

e Decontamination: Treat spills with 10% Sodium Hypochlorite (Bleach) to oxidize the amine
before cleanup.

Hazard: Lachrymator

Start: 4-Nitropyrazole

Step 1: Allylation Intermediate: Hazard: Exothermic Step 2: Reduction Product: Sensitive to Air Storage:
(Allyl Bromide + Base) 1-Allyl-4-nitropyrazole (Fe/HCI or H2/Pd) 1-Allyl-1H-pyrazol-4-amine Argon / 4°C / Dark

Click to download full resolution via product page
Figure 2: Synthesis workflow highlighting critical hazard control points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Safety & Handling Guide: 1-Allyl-1H-pyrazol-
4-amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12119904/docs#technical-safety-handling-guide-1-
allyl-1h-pyrazol-4-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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